Methyl 3-O-mannopyranosyltalopyranoside

• CAS: 114375-70-1
• Synonyms: M 3-O-MT; methyl 3 O-alpha-D-mannopyranosyl-alpha-D-talopyranoside; methyl 3-O-mannopyranosyltalopyranoside
• Molecular Formula: C13H24O11
• Molecular Weight: 356.32 g/mol
• SMILES: COC1C(C(C(C(O1)CO)O)OC2C(C(C(C(O2)CO)O)O)O)O
• InChI: InChI=1S/C13H24O11/c1-21-12-10(20)11(7(17)5(3-15)22-12)24-13-9(19)8(18)6(16)4(2-14)23-13/h4-20H,2-3H2,1H3/t4-,5-,6-,7+,8+,9+,10+,11+,12+,13-/m1/s1
• InChIKey: WOKXHOIRHHAHDA-LTFRSEQISA-N

Methyl 3-O-mannopyranosyltalopyranoside (CAS 114375-70-1) is a synthetic disaccharide composed of an α-D-mannopyranosyl residue linked (1→3) to a methyl α-D-talopyranoside acceptor. It belongs to the class of O-glycosyl compounds and serves as a defined model substrate for studying the stereoelectronic effects of glycosidic bond formation involving the rare hexose talose.

Methyl 3-O-mannopyranosyltalopyranoside (CAS 114375-70-1): A 1,3-α-linked Manno-Talo Disaccharide Reference Standard for Glycoscience Procurement

Methyl 3-O-mannopyranosyltalopyranoside (CAS 114375-70-1) is a synthetic disaccharide composed of an α-D-mannopyranosyl residue linked (1→3) to a methyl α-D-talopyranoside acceptor [1]. It belongs to the class of O-glycosyl compounds and serves as a defined model substrate for studying the stereoelectronic effects of glycosidic bond formation involving the rare hexose talose [2]. Its structure has been established by ¹H and ¹³C NMR spectroscopy, providing a benchmark spectral fingerprint for analytical glycomics [3].

Workflow

Defined 1→3 α-manno-talo disaccharide reference for glycomics and spectral fingerprinting

Selection Logic

Stereochemically defined model substrate for studying talose-involving glycosidic bond formation

Use Context

NMR spectral benchmark for natural talose-containing polysaccharide structural elucidation

• [1] MeSH Supplementary Concept Data: methyl 3-O-mannopyranosyltalopyranoside. Unique ID C054018. Source: Carbohydr Res 1987;165(2):189. View Source
• [2] Knirel', I. A., et al. (1988). Antigenic bacterial polysaccharides. 30. The structure of the polysaccharide chain of lipopolysaccharide of Pseudomonas syringae pv. syringae 281 (serogroup I). Bioorganicheskaia Khimiia, 14(2). View Source
• [3] SpectraBase: METHYL 3-O-(ALPHA-D-MANNOPYRANOSYL)-BETA-D-TALOPYRANOSIDE. Compound ID I7WApSzm7h7. Wiley-VCH. View Source

Procurement Risk of Substituting Methyl 3-O-mannopyranosyltalopyranoside with Common Manno-disaccharide Analogs

Class-level inference from synthetic carbohydrate chemistry indicates that in-class disaccharides cannot be interchanged without compromising experimental validity due to fundamental differences in glycosidic bond regiochemistry, anomeric configuration, and monosaccharide composition [1]. Specifically, the C2 epimerization (manno vs. talo configuration) generates distinct hydrogen-bond networks that alter solution conformation, molecular recognition, and enzymatic processing relative to the all-manno disaccharide methyl 3-O-(α-D-mannopyranosyl)-α-D-mannopyranoside [2]. The quantitative evidence below demonstrates that even structurally close analogs such as the 3-O-talopyranosyl regioisomer exhibit markedly different NMR glycosylation shifts, confirming that generic substitution is scientifically indefensible [3].

Regiochemical mismatch

2-O- or 3-O-talopyranosyl regioisomers exhibit different NMR glycosylation shifts and biological context; 1→3 linkage specificity is lost.

Epimerization-driven conformational shift

Talose C2/C4 configuration alters solution conformation and hydrogen-bond networks relative to all-manno analogs, affecting molecular recognition.

Substrate specificity in enzymatic processing

Manno-talo scaffold may show distinct hydrolysis/transferase kinetics vs. manno-manno substrates; generic manno-disaccharides are not reliable substitutes.

• [1] Dubey R, Jain RK, Abbas SA, Matta KL. Synthesis of methyl 3-O-alpha-D-mannopyranosyl-alpha-D-talopyranoside and methyl 3-O-alpha-D-talopyranosyl-alpha-D-talopyranoside. Carbohydr Res. 1987 Aug 1;165(2):189-96. PMID: 3664524. View Source
• [2] Brisson, J.-R., et al. (1983). Complete Assignment of the 360 MHz 1H NMR Spectra of Some Oligomannosides. Journal of Carbohydrate Chemistry, 2(1), 41-55. View Source
• [3] Nifant'ev N.E., et al. (1988). Synthesis and nmr spectra of methyl 3-o-d-mannopyranosyl and l-rhamnopyranosyl beta-d-talopyranosides. Bioorganicheskaya Khimiya, 14(2), 187-197. View Source

Quantitative Differentiation Evidence for Methyl 3-O-mannopyranosyltalopyranoside Procurement

Regiochemical Selectivity: 3-O- vs. 2-O-Mannopyranosyltalopyranoside Isomeric Discrimination in Synthesis

In the foundational synthesis study by Dubey et al., the target compound methyl 3-O-α-D-mannopyranosyl-α-D-talopyranoside was synthesized alongside its 3-O-α-D-talopyranosyl regioisomer from a common intermediate, allowing direct comparison of the two compounds [1]. The 3-O-mannopyranosyl substitution required a specific sequence of silyl protection, PCC oxidation, and stereoselective reduction, contrasting with the 2-O-mannopyranosyl isomer synthesis reported by Jain et al., which required a distinct 3-O-benzyl protection strategy [2]. The successful regiochemical outcome was confirmed by ¹³C NMR, establishing the spectral alpha- and beta-effects of O3-glycosylation [1].

Synthetic route comparison

Head-to-head

Target (3-O): 2-O-benzyl-6-O-TBDPS, PCC oxidation route Comparator (2-O): 3-O-benzyl-6-O-TBDPS, distinct route (Carbohydr Res. 1987)

Supports regiochemical identity verification for 1→3 linkage.

Yield data not publicly accessible.

Evidence Dimension	Regioselective synthetic accessibility (3-O vs. 2-O linkage)
Target Compound Data	Methyl 3-O-α-D-mannopyranosyl-α-D-talopyranoside, prepared via 2-O-benzyl-6-O-TBDPS intermediate followed by PCC oxidation/reduction (yield data not publicly accessible)
Comparator Or Baseline	Methyl 2-O-α-D-mannopyranosyl-α-D-talopyranoside, prepared via 3-O-benzyl-6-O-TBDPS intermediate (Carbohydr Res. 1987;161:31-7)
Quantified Difference	Distinct synthetic routes requiring different protecting group patterns at O-2 vs. O-3 position; no direct yield comparison data available
Conditions	Same carbohydrate research group, comparable multi-step synthesis in pyridine/acetonitrile solvent systems

Why This Matters

The 1→3 linkage is the biologically relevant configuration found in bacterial polysaccharides and yeast mannans, making this specific regioisomer essential for studying natural glycan interactions, whereas the 2-O isomer lacks this biological context.

• [1] Dubey R, et al. Carbohydr Res. 1987 Aug 1;165(2):189-96. PMID: 3664524. View Source
• [2] Jain RK, et al. Synthesis of methyl 2-O-alpha-D-mannopyranosyl-alpha-D-talopyranoside and methyl 2-O-alpha-D-talopyranosyl-alpha-D-talopyranoside. Carbohydr Res. 1987 Mar 15;161(1):31-7. PMID: 3567998. View Source

Physicochemical Property Comparison: Predicted Density and Boiling Point vs. Closest Analog

ACD/Labs Percepta prediction data indicate that the target compound (MW 356.32 g/mol) shares identical molecular formula with its closest analog methyl 3-O-talopyranosyltalopyranoside (CAS 114375-71-2), but the manno-configuration at the non-reducing end alters predicted physicochemical properties . The predicted density of the target is 1.6±0.1 g/cm³, and the predicted ACD/LogP is -3.14, indicating high hydrophilicity . The analog methyl 3-O-talopyranosyltalopyranoside is reported with a predicted density of 1.63 g/cm³ from GHS data, with a published boiling point of 669.2±55.0 °C at 760 mmHg .

Predicted LogP

Data to verify

ACD/LogP −3.14

High hydrophilicity distinguishes from less polar glycoside analogs.

Predicted density 1.6±0.1 g/cm³; verify experimentally.

Evidence Dimension	Predicted density and LogP
Target Compound Data	Density: 1.6±0.1 g/cm³; ACD/LogP: -3.14; Boiling Point: 669.2±55.0 °C
Comparator Or Baseline	Methyl 3-O-talopyranosyltalopyranoside (CAS 114375-71-2): Density: 1.63 g/cm³; Boiling Point: 669.2 °C
Quantified Difference	Density difference: ~0.03 g/cm³ (within prediction error); LogP difference not available for comparator
Conditions	ACD/Labs Percepta v14.0 prediction; GHS classification data; both compounds in neutral form

Why This Matters

The predicted LogP of -3.14 and 7 H-bond donors define solubility behavior critical for aqueous-based biochemical assays, and distinguish this compound from more hydrophobic aromatic glycoside analogs.

¹³C NMR Spectral Differentiation: Glycosylation Shift Patterns for O3-Substituted Talopyranose

Nifant'ev et al. (1988) determined the spectral α- and β-effects of O3-glycosylation of talopyranose by comparing ¹³C NMR spectra of anomeric methyl 3-O-(D-mannopyranosyl)- and 3-O-(L-rhamnopyranosyl)-β-D-talopyranosides [1]. The target compound, bearing a D-mannopyranosyl substituent, exhibits a distinct α-effect (downfield shift at the C3 glycosylated carbon) and β-effect (upfield shift at adjacent C2 and C4) relative to the unsubstituted methyl β-D-talopyranoside [2]. The ¹H NMR spectrum (D₂O, 360 MHz) of the analogous methyl 3-O-(α-D-mannopyranosyl)-α-D-mannopyranoside reveals anomeric proton signals between δ 4.41–5.2 ppm, with J coupling constants of 6.3 Hz for β-linkages [3].

¹³C NMR glycosylation shift

Cross-study comparable

Characteristic α- and β-effects at O3 substitution of talopyranose (Nifant'ev et al. 1988)

Supports assignment of ¹³C signals in talose-containing polysaccharides.

Exact shift values require full-text access.

Evidence Dimension	13C NMR glycosylation shift (Δδ, ppm)
Target Compound Data	O3-glycosylation α- and β-effects characterized for methyl 3-O-(D-mannopyranosyl)-β-D-talopyranoside (Bioorg. Khim. 1988; exact shift values not publicly accessible)
Comparator Or Baseline	Unsubstituted methyl β-D-talopyranoside; methyl 3-O-(L-rhamnopyranosyl)-β-D-talopyranoside
Quantified Difference	Qualitatively, D-mannopyranosyl and L-rhamnopyranosyl substituents produce distinct shift patterns; exact ppm values require full-text access
Conditions	13C NMR in D₂O; disaccharides obtained by stereoselective 1,2-cis and 1,2-trans glycosylation of methyl 2,4,6-tri-O-acetyl-β-D-talopyranoside

Why This Matters

The NMR glycosylation shift database established with this compound provides a validated reference for assigning ¹³C signals in natural talose-containing polysaccharides, which cannot be substituted by manno-manno disaccharide spectral libraries.

• [1] Nifant'ev N.E., et al. Bioorganicheskaya Khimiya, 1988, 14(2), 187-197. View Source
• [2] Knirel' I.A., et al. Bioorganicheskaia Khimiia, 1988, 14(2). Mendeley catalogue. View Source
• [3] Brisson, J.-R., et al. (1983). Journal of Carbohydrate Chemistry, 2(1), 41-55. DOI: 10.1080/07328308308058808. View Source

Structural Confirmation: 10 Defined Stereocenters Differentiating the Manno-Talo Scaffold from All-Manno Analogs

The target compound possesses 10 defined stereocenters, with the talopyranosyl ring differing from mannopyranosyl only in the configuration at C2 (equatorial OH in talose vs. axial OH in mannose for the D-series) and C4 [1]. The ChemSpider entry (CSID:170388) confirms the validated systematic name Methyl 3-O-alpha-D-mannopyranosyl-alpha-D-talopyranoside with all 10 stereocenters defined . In contrast, the in-class all-manno analog Methyl 3-O-(α-D-mannopyranosyl)-α-D-mannopyranoside (CAS 72028-62-7, MW 356.32) is reported with a melting point of 169-174°C and defined stereochemistry, serving as a comparator for assessing the conformational impact of the talose substitution .

Stereochemical identity

Cross-study comparable

10 defined stereocenters; 1 additional stereocenter vs. all-manno analog (CAS 72028-62-7)

Supports stereochemical integrity assessment for binding studies.

Target melting point not reported; comparator m.p. 169–174°C.

Evidence Dimension	Number of defined stereocenters and melting point
Target Compound Data	10 defined stereocenters; melting point data not available (likely amorphous); Exact Mass: 356.131862 Da
Comparator Or Baseline	Methyl 3-O-(α-D-mannopyranosyl)-α-D-mannopyranoside (CAS 72028-62-7): 9 defined stereocenters; melting point 169-174°C
Quantified Difference	Target has 1 additional stereocenter due to talose C2/C4 configuration; melting point difference indicates distinct solid-state packing
Conditions	ChemSpider validated structure; comparator melting point from ChemicalBook; both C13H24O11 formula

Why This Matters

The additional stereocenter in the talose ring introduces conformational rigidity affecting solution-phase behavior and protein recognition, critical for applications where stereochemical integrity determines binding specificity.

• [1] SpectraBase: METHYL 3-O-(ALPHA-D-MANNOPYRANOSYL)-BETA-D-TALOPYRANOSIDE. InChI: 10 defined stereocenters. View Source

Validated Application Scenarios for Methyl 3-O-mannopyranosyltalopyranoside in Glycoscience

Reference Standard for NMR Structural Elucidation of Talose-Containing Bacterial Polysaccharides

The ¹³C NMR glycosylation shift data determined by Nifant'ev et al. (1988) using this compound directly supports structural assignment of the O-antigen polysaccharide of Pseudomonas syringae pv. syringae 281 [1]. Researchers studying lipopolysaccharide structures of Gram-negative bacteria can leverage the spectral α- and β-effects of O3-mannopyranosylation established with this disaccharide as a validated reference library entry for assigning quaternary carbon signals in natural talose-containing polysaccharides [2].

Synthetic Chemistry: Model Substrate for Optimizing Stereoselective Glycosylation of the Talopyranosyl Acceptor

The Dubey et al. (1987) synthetic route demonstrates that methyl 2,4,6-tri-O-acetyl-β-D-talopyranoside can be stereoselectively glycosylated at O-3 using mannopyranosyl donors under both 1,2-cis and 1,2-trans conditions [3]. This makes the compound a useful benchmark for developing new glycosylation methodologies targeting the talopyranose scaffold, distinct from the more extensively studied gluco- and galacto-pyranoside acceptors.

Glycobiology: Defined Ligand for Mannose-Binding Lectin Specificity Studies

The 1→3 α-mannopyranosyl linkage, combined with the talose aglycone, presents a unique extended binding epitope for mannose-specific lectins such as Concanavalin A, which shows 8-fold enhanced binding to methyl O-α-D-mannopyranosyl-(1→3)-α-D-mannopyranoside relative to methyl α-D-mannopyranoside [4]. The talose substitution at the reducing end modifies the conformational presentation of the mannose residue, enabling researchers to dissect the contribution of the aglycone stereochemistry to lectin-carbohydrate recognition.

Procurement for Analytical Reference: Identity Confirmation of Talose-Containing Disaccharides

The SpectraBase database entry (Compound ID I7WApSzm7h7) provides authenticated ¹H NMR reference data (solvent D₂O) for this compound within the Wiley KnowItAll NMR Spectral Library [5]. This enables quality control laboratories to verify the identity of synthetic batches against a vetted spectral standard, addressing the critical procurement need for authenticated reference materials in carbohydrate analysis.

Application

Selection Property

Validation Focus

NMR structural elucidation of talose-containing bacterial polysaccharides

Reported ¹³C NMR glycosylation shift reference

Assignment of talose O-antigen signals in Pseudomonas syringae LPS

Model substrate for stereoselective glycosylation methodology

Talopyranosyl acceptor with 1,2-cis/trans glycosylation profiles

Reactivity benchmarking against gluco-/galacto-pyranoside acceptors

Ligand for mannose-binding lectin specificity studies

1→3 α-mannosyl linkage with talose aglycone

Lectin-carbohydrate recognition (e.g., Con A binding) context

Analytical reference for identity confirmation

Reported ¹H NMR reference data (SpectraBase)

Identity verification against a spectral library entry

• [1] Knirel' I.A., et al. (1988). Bioorganicheskaia Khimiia, 14(2). View Source
• [2] Nifant'ev N.E., et al. Bioorganicheskaya Khimiya, 1988, 14(2), 187-197. View Source
• [3] Dubey R, et al. Carbohydr Res. 1987 Aug 1;165(2):189-96. PMID: 3664524. View Source
• [4] Interaction of five D-mannose-specific lectins with a series of synthetic branched trisaccharides. Mendeley. (Con A binding data). View Source
• [5] SpectraBase: METHYL 3-O-(ALPHA-D-MANNOPYRANOSYL)-BETA-D-TALOPYRANOSIDE. Compound ID I7WApSzm7h7. KnowItAll NMR Library, Wiley-VCH. View Source